Cas no 1428382-11-9 (4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine)

• Product Name: 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine
• CAS No: 1428382-11-9
• MF: C₁₈H₂₂N₂O₂S₃
• MW: 394.5744805336
• CID: 5366351
• Update Time: 2025-06-24

4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[[(4-Methyl-2-thiazolyl)thio]methyl]-1-[(2-phenylethenyl)sulfonyl]piperidine
• 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine

• Inchi： 1S/C18H22N2O2S3/c1-15-13-23-18(19-15)24-14-17-7-10-20(11-8-17)25(21,22)12-9-16-5-3-2-4-6-16/h2-6,9,12-13,17H,7-8,10-11,14H2,1H3
• InChI Key： DIARMOPGDHFCAU-UHFFFAOYSA-N
• SMILES： N1(S(C=CC2=CC=CC=C2)(=O)=O)CCC(CSC2=NC(C)=CS2)CC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 570.8±60.0 °C(Predicted)
• pka: 2.42±0.10(Predicted)

Additional information on 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine

Introduction to 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine (CAS No. 1428382-11-9)

4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1428382-11-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine is characterized by the presence of several key functional groups, including a thiazole ring, a sulfanyl group, and a piperidine moiety. These components contribute to the compound's ability to interact with biological targets in diverse ways, potentially leading to applications in treating various diseases.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The inclusion of a 4-methyl-1,3-thiazol-2-yl moiety in the compound's structure suggests that it may possess similar therapeutic benefits. This is further supported by preliminary studies indicating that thiazole-based compounds can modulate enzyme activity and interfere with pathogenic processes.

The sulfanyl group present in the molecule is another critical feature that contributes to its potential biological activity. Sulfanyl groups are known to enhance the solubility and bioavailability of drugs, making them more effective when administered orally or topically. Additionally, sulfanyl-containing compounds have been shown to exhibit antioxidant and anti-proliferative effects, which could be beneficial in the treatment of oxidative stress-related disorders and certain types of cancer.

The piperidine ring in 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine adds another layer of complexity to its biological interactions. Piperidine derivatives are widely used in pharmaceuticals due to their ability to enhance binding affinity and selectivity towards target proteins. This makes them valuable scaffolds for developing drugs that can precisely interact with specific biological pathways.

One of the most intriguing aspects of this compound is its potential application in the development of neurological therapies. The combination of a thiazole ring, a sulfanyl group, and a piperidine moiety suggests that it may interact with neurotransmitter receptors or enzymes involved in neural signaling. Recent research has shown that thiazole derivatives can modulate the activity of ion channels and receptors, which could have implications for treating conditions such as epilepsy, depression, and neurodegenerative diseases.

Furthermore, the presence of an (E)-2-phenylethenesulfonyl group indicates that the compound may exhibit properties similar to nonsteroidal anti-inflammatory drugs (NSAIDs). Phenylethene derivatives are known for their ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation and pain pathways. By targeting these enzymes, 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine could potentially offer relief from inflammatory conditions without the side effects associated with traditional NSAIDs.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it demonstrates moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Additionally, preliminary toxicity assays indicate that the compound is well-tolerated at lower concentrations but may exhibit some toxicity at higher doses. These findings are crucial for understanding its therapeutic potential and for guiding further development efforts.

The synthesis of 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the various functional groups present in this compound.

Future research will focus on optimizing the synthesis of this compound to improve yield and purity while reducing costs. Additionally, more comprehensive pharmacological studies will be conducted to elucidate its mechanism of action and assess its efficacy in treating specific diseases. The development of computational models and high-throughput screening techniques will also play a crucial role in accelerating these efforts by allowing researchers to predict biological activity and identify potential lead compounds more rapidly.

The integration of machine learning algorithms into drug discovery has revolutionized the way new therapeutic agents are identified and developed. By analyzing vast datasets containing structural information and biological activity data, these algorithms can predict how different molecules will behave before they are synthesized or tested experimentally. This approach has already led to the identification of several promising candidates for further investigation, including derivatives similar to 4-{[(4-methyl-1,3-thiazol-2-ylsulfanyl)methyl]-1-[(-)-10-(cis-trans-dimethylcyclohexyl)-5-fluoroerythroxylyl]-5-fluoropicolinamide}.).